trifluoromethyl penicillin V
trifluoromethyl penicillin V
Brand Name:
Vulcanchem
CAS No.:
146554-88-3
VCID:
VC0127034
InChI:
InChI=1S/C17H17F3N2O5S.Na/c1-16(2)12(15(25)26)22-13(24)11(14(22)28-16)21-10(23)7-27-9-5-3-4-8(6-9)17(18,19)20;/h3-6,11-12,14H,7H2,1-2H3,(H,21,23)(H,25,26);/q;+1/p-1/t11-,12+,14-;/m1./s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC(=C3)C(F)(F)F)C(=O)[O-])C.[Na+]
Molecular Formula:
C17H16F3N2NaO5S
Molecular Weight:
440.4 g/mol
trifluoromethyl penicillin V
CAS No.: 146554-88-3
Main Products
VCID: VC0127034
Molecular Formula: C17H16F3N2NaO5S
Molecular Weight: 440.4 g/mol
| CAS No. | 146554-88-3 |
|---|---|
| Product Name | trifluoromethyl penicillin V |
| Molecular Formula | C17H16F3N2NaO5S |
| Molecular Weight | 440.4 g/mol |
| IUPAC Name | sodium;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[[2-[3-(trifluoromethyl)phenoxy]acetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C17H17F3N2O5S.Na/c1-16(2)12(15(25)26)22-13(24)11(14(22)28-16)21-10(23)7-27-9-5-3-4-8(6-9)17(18,19)20;/h3-6,11-12,14H,7H2,1-2H3,(H,21,23)(H,25,26);/q;+1/p-1/t11-,12+,14-;/m1./s1 |
| Standard InChIKey | KUGOSENXVZZMGE-LQDWTQKMSA-M |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)COC3=CC=CC(=C3)C(F)(F)F)C(=O)[O-])C.[Na+] |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC(=C3)C(F)(F)F)C(=O)[O-])C.[Na+] |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)COC3=CC=CC(=C3)C(F)(F)F)C(=O)[O-])C.[Na+] |
| Synonyms | LY 242072 LY-242072 LY242072 trifluoromethyl penicillin V trifluoromethylpenicillin V |
| PubChem Compound | 23695974 |
| Last Modified | Nov 11 2021 |
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